BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Basic
Properties of Triethylstibine Liquid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of triethylstibine (TESDb), a significant organoantimony compound. The
information is curated for professionals in research and development who require a detailed
understanding of this substance for applications in organic synthesis and materials science.
This document presents quantitative data in structured tables, details experimental protocols
for property determination, and includes a visualization of its synthesis pathway.

Core Properties of Triethylstibine

Triethylstibine, with the chemical formula (CzHs)3Sb, is a colorless liquid. It is a pyrophoric
substance, meaning it can ignite spontaneously in air, and is sensitive to moisture. Due care
and appropriate handling techniques are paramount when working with this compound.

Physicochemical Data

The fundamental physicochemical properties of triethylstibine are summarized in the table
below for easy reference and comparison.
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Property

Value

Reference

Molecular Formula

CeH15Sb

[1](21[3]

Molecular Weight

208.94 g/mol

[1]3]

Appearance

Colorless liquid

[2]

Boiling Point

156-160 °C

[1]2]

Melting Point

-119.25t0 -98 °C

[1](2]

Density

1.322 g/cm3 at 20 °C

[1](2]

CAS Registry Number

617-85-6

[1]

olubili | -

Property

Description

Reference

Solubility

Miscible with ethanol and

ether; Insoluble in water.

[2]

Reactivity

Reacts pyrophorically in air.
Vapors may form an explosive
mixture with air. It can react
exothermically with
anhydrides, halogenated
hydrocarbons, and organic
nitro compounds. There is a
risk of explosion with nitrogen
dioxide and acids, and a risk of
ignition or formation of
flammable gases with oxidizing

agents.

[4]

Stability

The product is chemically
stable under standard ambient
conditions (room temperature).
Long-standing exposure may
lead to the formation of a white

precipitate.

[2]14]
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Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
triethylstibine. These protocols are based on standard laboratory techniques, adapted for the
handling of air- and moisture-sensitive compounds.

Determination of Boiling Point (Micro-reflux method)

The boiling point of the air-sensitive liquid triethylstibine can be determined using a micro-
reflux apparatus under an inert atmosphere.

Apparatus:

e A small round-bottom flask (5-10 mL)

» A micro-condenser

o Athermometer with a ground glass joint adapter

» A heating mantle or oil bath

e A Schlenk line for inert gas (Nitrogen or Argon) supply
 Boiling chips

Procedure:

e The glassware is dried in an oven at 120 °C overnight and assembled hot under a stream of
inert gas to ensure all moisture is removed.

o Approximately 1-2 mL of triethylstibine is transferred to the round-bottom flask via a gas-
tight syringe under a positive pressure of inert gas. A few boiling chips are added.

e The condenser is attached, and a gentle flow of coolant is started. The inert gas is supplied
through the top of the condenser via a T-adapter connected to a bubbler to maintain a
positive pressure.
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e The thermometer is placed in the side arm of the flask, with the bulb positioned just below
the level of the condenser side-arm to measure the temperature of the vapor that is in
equilibrium with the boiling liquid.

o The flask is gently heated. The temperature is recorded when the liquid is refluxing steadily,
and the temperature reading on the thermometer has stabilized. This stable temperature is
the boiling point of the triethylstibine.

Determination of Density (Pychnometer Method under
Inert Atmosphere)

The density of triethylstibine is determined by measuring the mass of a known volume of the
liquid using a pycnometer, with all manipulations carried out under an inert atmosphere to
prevent reaction with air.

Apparatus:

A calibrated pycnometer (a small glass flask with a precise volume)

An analytical balance (accurate to £0.0001 g)

A glovebox or Schlenk line

A constant temperature bath

Gas-tight syringes

Procedure:

e The empty, clean, and dry pycnometer is weighed on the analytical balance.

o All subsequent manipulations are performed inside a glovebox filled with an inert gas.

e The pycnometer is filled with triethylstibine using a gas-tight syringe, ensuring no air
bubbles are trapped.

» The filled pycnometer is placed in a constant temperature bath set at 20.0 °C and allowed to
equilibrate. The volume of the pycnometer is calibrated at this temperature.
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e Any excess liquid is carefully removed, and the pycnometer is sealed.

e The outside of the pycnometer is cleaned and dried before it is removed from the glovebox
and weighed on the analytical balance.

e The density is calculated using the formula: Density = (Mass of filled pycnometer - Mass of
empty pycnometer) / Volume of pycnometer.

Synthesis of Triethylstibine

Triethylstibine is typically synthesized via the reaction of a Grignard reagent with antimony
trichloride. The following diagram illustrates the general workflow for this synthesis.
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Synthesis of Triethylstibine

Ethylmagnesium Bromide

(Grignard Reagent) Antimony Trichloride Anhydrous Diethyl Ether

3 equivalents [L equivalent
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Triethylstibine
((C2H5)3sb)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Basic Properties of
Triethylstibine Liquid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582785#basic-properties-of-triethylstibine-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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